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Compound of Interest

Compound Name: Cyclopentanone (1-13C)
Cat. No.: B1645153
Get Quote

Executive Safety Summary

CRITICAL DISTINCTION: Cyclopentanone (1-13C) is a stable isotope-labeled compound.[1]
It is NOT radioactive.[1]

Treating this substance as radioactive waste is a common operational error that results in
unnecessary disposal costs and regulatory administrative burden.[1] However, it is a
Flammable Liquid (Category 3) and a severe irritant.[1][2][3]

Immediate Action Directive:

e Do NOT dispose of in radioactive waste streams (unless cross-contaminated with actual
radionuclides).[1]

e Do NOT pour down the drain.[1][4]

* DO segregate as Non-Halogenated Organic Solvent Waste.

Physicochemical & Hazard Profile
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To ensure safe handling, you must understand the chemical nature of the substrate.[5] The 13C
label adds mass but does not significantly alter the chemical safety profile compared to
unlabeled cyclopentanone.

Key Properties Table

Property Specification Operational Implication

) Labeled at the carbonyl carbon
Chemical Name Cyclopentanone (1-13C) -
position.[1]

Use labeled CAS for inventory;
5658-79-7 (Labeled) / 120-92- )
CAS Number Unlabeled CAS often applies
3 (Unlabeled) ) N
for generic waste profiling.[1]

High Flammability. Ground all

Flash Point ~26°C - 30°C (Closed Cup) ]
transfer equipment.[1]
- ) Amenable to distillation
Boiling Point 130-131°C )
recovery (see Section 3).[1]
) Lighter than water; will float on
Density ~0.95 g/mL
aqueous layers.[1]
_ Requires "Flammable" waste
RCRA Code D001 (Ignitable) )
labeling.[1]
o o ] Explosion Risk: Never mix with
Incompatibilities Strong Oxidizers, Acids, Bases

Nitric Acid or Peroxides.[1][5]

Pre-Disposal Assessment: Recovery vs. Destruction

Expert Insight: As a Senior Application Scientist, | recommend assessing the purity of your
waste stream before disposal.[1][5] 13C-labeled compounds are high-value assets.[1]

The Recovery Protocol (Value Retention): If the Cyclopentanone (1-13C) is chemically pure
(e.g., used only as a solvent for non-volatile analytes), it can often be recovered via Rotary
Evaporation.[1][5]

« Distill at 40-50°C under reduced pressure (vacuum).
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e Collect the distillate.
e Confirm purity via GC-MS or NMR.[1]
o Reuse for future wash steps.

If recovery is not viable due to cross-contamination, proceed immediately to Section 4.[1][5]

Standard Operating Procedure (SOP): Disposal

Workflow
Step 1: Waste Stream Segregation

Strictly segregate Cyclopentanone (1-13C) from incompatible streams.[1]

o« ACCEPTABLE Mixtures: Acetone, Ethanol, Methanol, Ethyl Acetate, non-halogenated
organic solvents.[1][5][6]

e PROHIBITED Mixtures:

o Oxidizers: Nitric acid, Perchloric acid, Hydrogen Peroxide.[1][5][7] (Risk: Formation of
unstable peroxides or violent oxidation).[1]

o Halogens: Chloroform, Dichloromethane (DCM).[1] (Reason: Halogenated waste requires
high-temperature incineration and is billed at a higher rate).[1]

Step 2: Containerization[1][5]

o Vessel: Use High-Density Polyethylene (HDPE) jerrycans or Safety Coated Glass bottles.
o Headspace: Leave at least 10% headspace to allow for vapor expansion.[1]

e Grounding: If transferring volumes >4L, ground the receiving container to prevent static
discharge ignition.

Step 3: Labeling

Affix a hazardous waste tag with the following details:
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e Chemical Name: Cyclopentanone (1-13C).[1][2]
e Hazard Checkbox: [x] Flammable [x] Irritant.[1][2][8][9]

o Composition: List all components (e.g., "Cyclopentanone 1-13C (90%), Water (10%)").

Step 4: Final Disposal

Transfer to your facility's EHS (Environmental Health & Safety) collection point for Fuel

Blending or Incineration.[1]

Visual Workflow: Decision Logic

The following diagram outlines the critical decision path for handling 13C-labeled solvent

waste.
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Waste: Cyclopentanone (1-13C)

Is it mixed with
Radioactive Isotopes
(e.g., 14C, 3H)?

O (Stable Isotope Only)

DISPOSE as
REGIENCANER

RECOVERY OPTION:
Rotary Evaporation
& Reuse

SEGREGATION:
Combine with Non-Halogenated
Organic Solvents

Check: Are Oxidizers
Present?

Neutralize/Quench
Oxidizers First

CONTAINERIZE:
HDPE Jerrycan
(Leave Headspace)

l

LABEL:
'Flammable Organic Waste'
RCRA D001

FINAL DISPOSAL:
Incineration / Fuel Blending

Click to download full resolution via product page
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Caption: Decision tree for the safe segregation, recovery, and disposal of Cyclopentanone (1-
13C).

Emergency Contingencies
Accidental Spills (< 1 Liter)[1]

e Evacuate & Ventilate: Remove ignition sources immediately. Open fume hood sashes if safe.

[1]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1]

Absorb: Use vermiculite, dry sand, or dedicated organic solvent spill pads.[1]

o Note: Do not use combustible materials like sawdust.[1]

Collect: Use non-sparking tools (plastic scoop) to transfer absorbed material into a sealed
bag/container.[1]

Clean: Wash the surface with soap and water.[1][9][10]

Exposure Response[2][10]

o Skin Contact: Wash with soap and water for 15 minutes.[1] Cyclopentanone is a skin irritant
and defatting agent [1].[1][11]

o Eye Contact: Rinse cautiously with water for several minutes.[1][8][10] Remove contact
lenses if present.[1][8][10]

Regulatory Compliance (US/Global Context)

o EPA/RCRA: Classified as D001 (Ignitable) waste [2].[1]
e DOT (Transport): UN 2245, Cyclopentanone, Class 3, Packing Group IIl.[1][5]

o Stable Isotope Status: 13C is a naturally occurring, stable isotope.[1] It is regulated solely
based on its chemical toxicity and flammability, not radiological hazard [3].[5]
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« U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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